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Compound of Interest

Compound Name: 4-Chloro-3-fluorotoluene

Cat. No.: B1349368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chloro-3-fluorotoluene (CAS

No. 5527-94-6), a key halogenated aromatic compound with significant applications in organic

synthesis and drug discovery. This document details its chemical identity, physical and

chemical properties, a validated synthesis protocol, and essential safety and handling

information.

Chemical Identity and Structure
4-Chloro-3-fluorotoluene, also known as 3-fluoro-4-chlorotoluene, is a disubstituted toluene

derivative. Its chemical structure features a methyl group, a chlorine atom, and a fluorine atom

attached to a benzene ring.

Chemical Structure:

Caption: Chemical structure of 4-Chloro-3-fluorotoluene.

Physicochemical Properties
A summary of the key physical and chemical properties of 4-Chloro-3-fluorotoluene is

presented in the table below for easy reference and comparison.
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Property Value Reference

CAS Number 5527-94-6 [1]

Molecular Formula C₇H₆ClF [1]

Molecular Weight 144.57 g/mol [1]

Appearance
Colorless to light yellow

transparent liquid
[2]

Density 1.2 g/cm³ at 25°C [3]

Boiling Point Not available

Melting Point Not available

Flash Point 45.4°C [2]

Vapor Pressure 2.3 ± 0.3 mmHg at 25°C [3]

Solubility
Insoluble in water; Soluble in

ethanol and diethyl ether
[3]

LogP (Partition Coefficient) 2.78752 - 3.43 [1][3]

Refractive Index n20/D 1.501 [2]

SMILES Cc1ccc(c(c1)F)Cl [1]

Synthesis Protocol
A validated method for the synthesis of 4-Chloro-3-fluorotoluene has been reported, starting

from o-nitro-p-toluidine (Fast Red Base GL).[4] The synthesis involves a multi-step process

including a diazo reaction at high temperature, a Sandmeyer reaction, reduction, and a

Schiemann reaction.[4] The overall yield for this process is reported to be 33.8%, with a purity

of ≥99.9% as determined by Gas Chromatography (GC).[4]

Experimental Workflow for the Synthesis of 4-Chloro-3-fluorotoluene:

o-nitro-p-toluidine High-Temperature
Diazo Reaction

NaNO2, H+ Sandmeyer ReactionCuCl ReductionReducing Agent Schiemann ReactionHBF4, Heat 4-Chloro-3-fluorotoluene
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Caption: Synthetic pathway for 4-Chloro-3-fluorotoluene.

Detailed Methodology for Diazo-chlorination:

The optimal conditions for the diazo-chlorination step are reported as follows:

Reaction Temperature: 70°C[4]

Reaction Time: 2.5 hours[4]

Molar Ratio: n(Fast Red Base GL) : n(cuprous chloride) = 1 : 0.55[4]

The structure of the final product was confirmed by Infrared Spectroscopy (IR) and Gas

Chromatography-Mass Spectrometry (GC-MS).[4]

Applications in Drug Discovery and Development
Halogenated aromatic compounds are crucial building blocks in the synthesis of

pharmaceuticals. The presence of chlorine and fluorine atoms in the structure of 4-Chloro-3-
fluorotoluene can significantly influence the pharmacokinetic and pharmacodynamic

properties of a molecule. These properties include metabolic stability, binding affinity, and

bioavailability. While specific examples of its direct use in marketed drugs are not readily

available in the searched literature, its structural motif is of high interest to medicinal chemists

for the synthesis of novel therapeutic agents. The strategic placement of halogen atoms allows

for fine-tuning of a compound's properties, making it a valuable intermediate in the

development of new drugs.

Safety and Handling
4-Chloro-3-fluorotoluene is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area.

Hazard Identification:

GHS Pictograms: Flame (GHS02), Environment (GHS09), Exclamation Mark (GHS07)
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Hazard Statements:

H226: Flammable liquid and vapor.

H332: Harmful if inhaled.

H411: Toxic to aquatic life with long lasting effects.

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

First Aid Measures:

After inhalation: Supply fresh air. If required, provide artificial respiration. Keep patient warm.

Consult a doctor if symptoms persist.

After skin contact: Immediately wash with water and soap and rinse thoroughly.

After eye contact: Rinse opened eye for several minutes under running water.

After swallowing: If symptoms persist consult a doctor.

For detailed safety information, refer to the material safety data sheet (MSDS) provided by the

supplier.

Logical Relationship of Key Information
The following diagram illustrates the interconnectedness of the information presented in this

guide.
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Caption: Interrelation of 4-Chloro-3-fluorotoluene data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Chloro-3-
fluorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349368#4-chloro-3-fluorotoluene-cas-number-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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